Cas no 108-53-2 (Isocytosine)

• Product Name: Isocytosine
• CAS No: 108-53-2
• MF: C₄H₅N₃O
• MW: 111.101999998093
• MDL: MFCD00023256
• CID: 35505
• PubChem ID: 253659822
• Update Time: 2025-04-18

Isocytosine Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-4-HYDROXYPYRIMIDINE
• 4-HYDROXY-2-AMINOPYRIMIDINE
• ISOCYTOSINE
• 2-Amino-6-hydroxpyrimidine
• 4(1H)-Pyrimidinone, 2-amino- (9CI)
• 2-Aminouracil
• 4(1H)-PYRIMIDINONE, 2-AMINO-
• 2-amino-4-hydroxypyrimine
• 2-Amino-4-pyrimidone
• NSC 49118
• 2-Amino-1,4-dihydropyrimidine-4-one
• 2-Amino-4(1H)-pyrimidinone
• 2-Aminopyrimidin-4-ol
• 2-Aminopyrimidine-4(1H)-one
• 2-Aminopyrimidine-4(3H)-one
• 2-amino-4-hydroxy pyrimidine hydrochloride
• 2-Aminopyrimidin-4(1H)-one
• 2-amino-1H-pyrimidin-6-one
• 2-amino-3H-pyrimidin-4-one
• 2-Amino-4-hydroxypyrimidine,2-Aminouracil
• 2-amino-4-oxo-3,4-dihydropyrimidine
• 2-Amino-4-pyrimidinol
• Isocytosine ,99%
• 2-Amino-4-pyrimdinol
• 2-Amino-4-oxypyrimidine
• 4-Pyrimidinol, 2-amino-
• 2-AMINO-3,4-DIHYDROPYRIMIDIN-4-ONE
• 4(3H)-Pyrimidinone, 2-amino-
• 4-pyrimidinol,2-amino-
• Isocytosine, 99%
• 2-amino-1,4-dihydropyrimidin-4-one
• 4-hydroxy-2-pyrimidineamine
• 2-amino-1H-p
• 145358-63-0
• 155831-92-8
• 2-Imino-6-pyrimidinon
• 4-Pyrimidinol, 2-amino- (9CI)
• AI3-52238
• SB57721
• InChI=1/C4H5N3O/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8
• 4-Pyrimidinol, 2,3-dihydro-2-imino- (9CI)
• CS-W002272
• DTXSID00148350
• 107646-85-5
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-imino-, (E)- (9CI)
• CHEBI:55502
• Isocytosine (VAN)
• W-200787
• 176773-00-5
• SB10360
• MFCD00057557
• 674-97-5
• 4-Pyrimidinol, 1,2-dihydro-2-imino- (9CI)
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-imino-, (Z)- (9CI)
• SCHEMBL8852643
• 4-Pyrimidinol, 2,3-dihydro-2-imino-, (Z)- (9CI)
• DS-0256
• 4(1H)-Pyrimidinone,2,3-dihydro-2-imino-,(E)-(9ci)
• AM20080033
• Epitope ID:119698
• NS00015768
• EN300-64686
• Q10859790
• NSC49118
• AC-907/25004299
• AKOS016034248
• 107646-87-7
• SCHEMBL4825
• AKOS010519665
• CS-0166939
• 4-Pyrimidinol, 1,2-dihydro-2-imino-, (Z)- (9CI)
• SY013450
• PB29007
• 176773-02-7
• 2-amino-1H-pyrimidin-4-one
• 2-aminopyrimidin-4(3H)-one
• 2-Amino-4-hydroxypyrimidine, 2-Aminouracil
• 1,4-dihydro-2-amino-4-oxopyrimidine
• I0814
• Iso Cytosine
• FT-0693428
• HY-W002272
• s6256
• MFCD00023256
• 155831-94-0
• H10127
• 4-Pyrimidinol, 2,3-dihydro-2-imino-, (E)- (9CI)
• isocytosin
• 2-Amino-4(1H)-pyrimidinone #
• 2-Amino-4-pyrimidol
• CHEMBL56260
• 176773-01-6
• BDBM50405230
• AKOS015854926
• 155831-93-9
• 100643-25-2
• 2-amino-6-hydroxypyrimidine
• EINECS 203-592-0
• Z801295650
• Isocytosine, >=99%
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-imino- (9CI)
• NSC-49118
• FT-0602441
• 108-53-2
• DB-272064
• 4-PYRIMIDINOL, 1,2-DIHYDRO-2-IMINO-
• 4(1H)-Pyrimidinone, 2-amino-(9CI)
• 4-PYRIMIDINOL, 2,3-DIHYDRO-2-IMINO-
• DB-272856
• DB-346942
• DB-016150
• DB-272045
• pyrimidine, 2-amino-4-hydroxy-
• DB-272859
• 4(1H)-PYRIMIDINONE, 2,3-DIHYDRO-2-IMINO-
• DB-272200
• 176772-97-7
• DTXCID2070841
• 203-592-0
• FI07235
• Isocytosine

• MDL： MFCD00023256
• Inchi： 1S/C4H5N3O/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8)
• InChI Key： XQCZBXHVTFVIFE-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(N)N1

Computed Properties

• Exact Mass: 111.04300
• Monoisotopic Mass: 111.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.5
• Surface Charge: 0
• Tautomer Count: 9

Experimental Properties

• Color/Form: Not determined
• Density: 1.55
• Melting Point: 248-254°C
• Boiling Point: 252.7 ºC
• Flash Point: 106.7℃
• Refractive Index: 1.688
• Water Partition Coefficient: Soluble in DMF, DMSO, hot water, and AcOH.
• PSA: 72.03000
• LogP: 0.34560
• FEMA: 3273
• Sensitiveness: Sensitive to air
• Solubility: Not determined

Isocytosine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R22;R36
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Storage Condition：4°C, protect from light
• Risk Phrases：R22; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines
• Pesticide Chemicals Pesticides Antiviral
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents